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Compound of Interest

Compound Name: 2-lodopyridine-4-carboxylic acid

Cat. No.: B1315846

An In-depth Technical Guide to the Handling and Storage of 2-lodopyridine-4-carboxylic Acid

This guide provides comprehensive recommendations for the safe handling and storage of 2-
lodopyridine-4-carboxylic acid, tailored for researchers, scientists, and professionals in drug
development. Adherence to these guidelines is crucial for ensuring laboratory safety and
maintaining the integrity of the compound.

Compound Identification and Properties

Chemical Name: 2-lodopyridine-4-carboxylic acid CAS Number: 58481-10-0
Molecular Formula: CeH4INO2 Molecular Weight: 249.01 g/mol

While detailed physical and chemical properties for this specific compound are not extensively
available in the provided search results, related compounds suggest it is a solid at room
temperature. For instance, the isomer 4-lodopyridine-2-carboxylic acid has a melting point of
166 - 174 °C and appears as a creamish solid[1].

Hazard Identification and Safety Precautions

2-lodopyridine-4-carboxylic acid is classified as a hazardous substance. The primary
hazards include skin irritation, serious eye irritation, and potential respiratory irritation[2].

GHS Hazard Statements:
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e H315: Causes skin irritation[2].
e H319: Causes serious eye irritation[2].
o H335: May cause respiratory irritation[2].

Signal Word: Warning[2]

Personal Protective Equipment (PPE)

To minimize exposure risks, the following personal protective equipment should be worn when
handling 2-lodopyridine-4-carboxylic acid:

PPE Category Specification

) Goggles conforming to European standard EN
Eye Protection ]
166 or equivalent[2].

) Protective gloves made of a suitable material to
Hand Protection ]
prevent skin contact[2].

i Long-sleeved clothing to prevent skin
Skin and Body exposure[2]

A NIOSH/MSHA or European Standard EN
Respiratory 149:2001 approved respirator if exposure limits

are exceeded or irritation is experienced[2].

Handling and Storage Recommendations

Proper handling and storage are paramount to ensure the stability of 2-lodopyridine-4-
carboxylic acid and the safety of laboratory personnel.

Handling

o Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood[3].
» Avoid Contact: Take measures to avoid contact with skin and eyes[3].

e Dust Formation: Avoid the formation of dust and aerosols during handling[3].
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e Hygiene: Wash hands thoroughly after handling.

Storage

Parameter Recommendation

Store in a cool place. The isomer 4-
Temperature lodopyridine-2-carboxylic acid is recommended
to be stored at 0-8°C[1].

Keep container tightly closed in a dry and well-

Container )

ventilated place[3][4].

Information on specific incompatibilities for this
Incompatibilities compound is limited. However, it is prudent to

avoid strong oxidizing agents[4].

The compound is stable under normal
General Conditions conditions[2]. Avoid exposure to excess heat

and incompatible materials[2].

Accidental Release and First Aid Measures
Accidental Release

In the event of a spill, follow these procedures:

Ensure adequate ventilation.

Wear appropriate personal protective equipment.

Sweep up the solid material, avoiding dust generation, and place it in a suitable container for
disposal[4].

Clean the spill area thoroughly.

First Aid

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Seek medical attention[2].
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» Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation persists, consult a physician[2].

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Get medical
attention if symptoms occur[2].

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Seek medical
attention if symptoms occur[2].

Disposal Considerations

Dispose of 2-lodopyridine-4-carboxylic acid and its containers in accordance with local,
regional, and national regulations. Do not allow the chemical to enter drains.

Experimental Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of 2-lodopyridine-4-
carboxylic acid from receipt to disposal.

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-lodopyridine-4-carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-2-iodopyridine-4-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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